Cas no 237435-12-0 (4-Chloro-2-methyl-6-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidine)

4-Chloro-2-methyl-6-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidine structure
237435-12-0 structure
Product Name:4-Chloro-2-methyl-6-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidine
CAS No:237435-12-0
MF:C14H12ClN3
MW:257.718181610107
CID:2124081
Update Time:2023-08-04

4-Chloro-2-methyl-6-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-methyl-6-(4-methylphenyl)pyrrolo[3,2-d]pyrimidine
    • 4-Chloro-2-methyl-6-(4-methylphenyl)-5H-pyrrolo[3,2-d]pyrimidine
    • Inchi: 1S/C14H12ClN3/c1-8-3-5-10(6-4-8)11-7-12-13(18-11)14(15)17-9(2)16-12/h3-7,18H,1-2H3
    • InChI Key: NUPBCBMLYJQDSR-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=C(C3C=CC(C)=CC=3)N2)N=C(C)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Topological Polar Surface Area: 41.6
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